Cas no 1806804-44-3 (2,4-Diamino-5-(difluoromethyl)-3-fluoropyridine)

• Product Name: 2,4-Diamino-5-(difluoromethyl)-3-fluoropyridine
• CAS No: 1806804-44-3
• MF: C₆H₆F₃N₃
• MW: 177.127151012421
• CID: 4799959
• Update Time: 2023-08-17

2,4-Diamino-5-(difluoromethyl)-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Diamino-5-(difluoromethyl)-3-fluoropyridine

• Inchi： 1S/C6H6F3N3/c7-3-4(10)2(5(8)9)1-12-6(3)11/h1,5H,(H4,10,11,12)
• InChI Key： LCULYRNGCGJVPR-UHFFFAOYSA-N
• SMILES： FC1=C(N)N=CC(C(F)F)=C1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 155
• XLogP3: 0.5
• Topological Polar Surface Area: 64.9